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Compound of Interest

Compound Name: Ethyl methoxyacetate

Cat. No.: B146871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hazards associated with ethyl
methoxyacetate, including its classification under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). Due to the limited availability of specific

toxicological and ecotoxicological data for ethyl methoxyacetate, this guide also presents data

from structurally similar compounds, ethyl acetate and 2-methoxyethyl acetate, to provide a

more complete hazard profile. All quantitative data is summarized in tables for ease of

comparison, and detailed experimental protocols for key hazard assessments are described.

GHS Classification of Ethyl Methoxyacetate
Ethyl methoxyacetate is classified under the GHS as a Flammable Liquid, Category 3. This

classification is based on its flash point, which is a key parameter for determining the fire

hazard of a liquid.

GHS Label Elements:

Pictogram:

alt text

Signal Word:Warning

Hazard Statement:
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H226: Flammable liquid and vapor.

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheet (SDS) for ethyl methoxyacetate. Key statements include those

related to prevention (e.g., keeping away from heat and ignition sources), response (e.g., in

case of fire), storage (e.g., storing in a well-ventilated place), and disposal.

Physicochemical and Flammability Data
The primary physical hazard of ethyl methoxyacetate is its flammability. The table below

summarizes its key physicochemical properties related to this hazard.

Property Value Reference

Flash Point 46 °C (114.8 °F) - closed cup [1]

Boiling Point 144.5 °C (292.1 °F) [2]

Vapor Density 4.08 (Air = 1) [2]

Specific Gravity 1.007 g/mL at 25 °C [1]

Toxicological Hazards (Analog Data)
As specific toxicological data for ethyl methoxyacetate is not readily available, data for the

structurally similar compounds ethyl acetate and 2-methoxyethyl acetate are presented below.

This information provides an indication of the potential health hazards of ethyl
methoxyacetate.

It is crucial to note that this data is for analogous compounds and should be interpreted with

caution.

Acute Toxicity
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Parameter Ethyl Acetate 2-Methoxyethyl Acetate

Oral LD50 (rat) 5620 mg/kg[3][4][5] 2900 - 3390 mg/kg[6][7]

Dermal LD50 (rabbit) >18000 mg/kg[3] 5250 - 5300 mg/kg[6][7]

Inhalation LC50 (rat) 16000 ppm (6 hours)[4] 1500 ppm (7 hours)[8]

Skin and Eye Irritation
Parameter Ethyl Acetate 2-Methoxyethyl Acetate

Skin Irritation (rabbit) Mild skin irritation[9]
Not classified as a skin

irritant[8]

Eye Irritation (rabbit) Causes serious eye irritation[3] Mild eye irritation[8]

Environmental Hazards (Analog Data)
Ecotoxicological data for ethyl methoxyacetate is limited. The following data for ethyl acetate

and 2-methoxyethyl acetate can be used to estimate its potential environmental impact.

Parameter Ethyl Acetate 2-Methoxyethyl Acetate

Aquatic Toxicity - Fish (LC50)
Data not readily available in

searched results

The substance is harmful to

aquatic organisms[10]

Aquatic Toxicity - Daphnia

(EC50)

Data not readily available in

searched results

Data not readily available in

searched results

Experimental Protocols
Determination of Flash Point (Closed-Cup Method)
The flash point of a flammable liquid is determined using a standardized closed-cup apparatus,

such as the Pensky-Martens or Tag Closed Cup tester.[11]

Methodology:

A specified volume of the liquid sample is placed in the test cup.[11]
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The cup is sealed with a lid containing an ignition source and a thermometer.[12]

The sample is heated at a slow, constant rate while being stirred.[11]

At specified temperature intervals, the ignition source is applied to the vapor space above

the liquid.[12]

The flash point is the lowest temperature at which the application of the ignition source

causes the vapor to ignite.[8]

OECD Test Guidelines for Toxicological Hazards
The assessment of acute toxicity and irritation is conducted following standardized protocols

developed by the Organisation for Economic Co-operation and Development (OECD).

OECD 401: Acute Oral Toxicity: This guideline describes the procedure for determining the

acute oral toxicity (LD50) of a substance.[6] A single dose of the substance is administered

orally to animals, and they are observed for a specified period for signs of toxicity and

mortality.[6]

OECD 402: Acute Dermal Toxicity: This guideline outlines the method for assessing the

acute dermal toxicity (LD50) of a substance.[7][13][14][15] The substance is applied to the

shaved skin of animals, and they are observed for toxic effects and mortality.[15]

OECD 403: Acute Inhalation Toxicity: This guideline provides the protocol for determining the

acute inhalation toxicity (LC50) of a substance.[3][4][5][16][17] Animals are exposed to the

substance in the form of a gas, vapor, or aerosol for a defined period, followed by an

observation period.[5]

OECD 404: Acute Dermal Irritation/Corrosion: This guideline details the procedure for

evaluating the potential of a substance to cause skin irritation or corrosion.[18][19][20][21]

[22] A small amount of the substance is applied to the skin of an animal, and the site is

observed for signs of erythema (redness) and edema (swelling).[20]

OECD 405: Acute Eye Irritation/Corrosion: This guideline describes the method for assessing

the potential of a substance to cause eye irritation or corrosion.[1][2][23][24][25][26] A small
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amount of the substance is instilled into the eye of an animal, and the eye is examined for

effects on the cornea, iris, and conjunctiva.[23]
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GHS Classification for Flammable Liquids
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Caption: GHS classification workflow for ethyl methoxyacetate as a flammable liquid.
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General Workflow for an OECD Acute Toxicity Study
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Caption: Generalized workflow for an acute toxicity study following OECD guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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